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Compound of Interest

Compound Name:
4-Cyano-3-fluorophenyl 4-

heptylbenzoate

Cat. No.: B1602211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the chemical and physical properties, synthesis,

applications, and safety considerations for 4-Cyano-3-fluorophenyl 4-heptylbenzoate, a key

intermediate in the fields of materials science and organic synthesis.

Section 1: Chemical Identity and Identifiers
4-Cyano-3-fluorophenyl 4-heptylbenzoate is an organic compound characterized by a

fluorinated cyanophenyl group ester-linked to a heptylbenzoate moiety. This unique structure

imparts properties that are valuable in the synthesis of liquid crystals and other advanced

materials.
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Identifier Value Source

CAS Number 86776-54-7 [1][2]

IUPAC Name
4-Cyano-3-fluorophenyl 4-

heptylbenzoate

Inferred from related

compounds

Synonym
4-Heptylbenzoic acid-(4-cyano-

3-fluorphenylester)
[1]

Chemical Formula C₂₁H₂₂FNO₂ [1]

Molecular Weight 339.41 g/mol [1]

Canonical SMILES

CCCCCCCC1=CC=C(C=C1)C

(=O)OC2=CC(=C(C=C2)C#N)

F

Inferred from propyl

analogue[3]

Section 2: Physicochemical Properties
The physical and chemical characteristics of 4-Cyano-3-fluorophenyl 4-heptylbenzoate are

crucial for its handling, application, and the design of synthetic routes. While specific

experimental data for this exact compound is limited, the properties of closely related

analogues provide valuable insights.
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Property Value Notes

Physical State Liquid [1]

Purity >95%
Typical purity from commercial

suppliers.[1]

Melting Point Not available

The ethyl and propyl

analogues have melting points

of 77-81°C and 71°C,

respectively.[4][5] The longer

heptyl chain in the present

compound likely results in a

lower melting point.

Solubility
Soluble in many organic

solvents

Expected based on its

molecular structure.

Section 3: Synthesis and Characterization
The synthesis of 4-Cyano-3-fluorophenyl 4-heptylbenzoate typically involves the

esterification of 4-heptylbenzoic acid with 4-cyano-3-fluorophenol. This reaction is a standard

method for forming aryl esters and can be achieved under various conditions.

Representative Synthesis Protocol
This protocol is based on general esterification procedures and the synthesis of similar

compounds.

Preparation of 4-Heptylbenzoyl Chloride:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend

4-heptylbenzoic acid in an excess of thionyl chloride (SOCl₂).

Add a catalytic amount of N,N-dimethylformamide (DMF).

Heat the reaction mixture to reflux and maintain for 2-3 hours, or until the evolution of gas

ceases.
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Remove the excess thionyl chloride under reduced pressure to obtain crude 4-

heptylbenzoyl chloride, which can be used in the next step without further purification.

Esterification:

Dissolve 4-cyano-3-fluorophenol and a stoichiometric amount of a non-nucleophilic base,

such as triethylamine or pyridine, in a suitable aprotic solvent (e.g., dichloromethane or

tetrahydrofuran) in a separate flask under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath.

Slowly add the freshly prepared 4-heptylbenzoyl chloride to the cooled solution with

vigorous stirring.

Allow the reaction mixture to warm to room temperature and stir for several hours or

overnight.

Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up and Purification:

Upon completion, quench the reaction with water.

Separate the organic layer and wash it sequentially with dilute hydrochloric acid, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 4-Cyano-3-
fluorophenyl 4-heptylbenzoate.

Synthesis Workflow Diagram
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Step 1: Acid Chloride Formation

Step 2: Esterification

Step 3: Purification

4-Heptylbenzoic Acid SOCl2, cat. DMF 4-Heptylbenzoyl Chloride

Reflux

Esterification Reaction

4-Cyano-3-fluorophenol

Pyridine or Et3N

DCM or THF

Aqueous Workup Column Chromatography 4-Cyano-3-fluorophenyl
4-heptylbenzoate

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Cyano-3-fluorophenyl 4-heptylbenzoate.

Characterization
The structure and purity of the synthesized compound can be confirmed using standard

analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Expected to show characteristic signals for the aromatic protons, the methylene

protons of the heptyl chain, and the terminal methyl group. The fluorine atom will cause

splitting of the adjacent aromatic proton signals.

¹³C NMR: Will display distinct resonances for the carbonyl carbon, the nitrile carbon, the

aromatic carbons (with C-F coupling), and the carbons of the heptyl chain.
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¹⁹F NMR: A singlet is expected for the single fluorine atom.

Infrared (IR) Spectroscopy: Key absorption bands are anticipated for the nitrile (C≡N) stretch

(around 2230 cm⁻¹), the ester carbonyl (C=O) stretch (around 1735 cm⁻¹), and C-F bond

vibrations.

Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak

corresponding to the molecular weight of the compound (m/z = 339.41).

Section 4: Applications in Research and
Development
The primary application of 4-Cyano-3-fluorophenyl 4-heptylbenzoate and its analogues is in

the formulation of liquid crystal displays (LCDs).[6][7] The rod-like molecular shape, the

presence of polar groups (cyano and fluoro), and the flexible alkyl chain are all features that

promote the formation of nematic liquid crystal phases.[6]

Role in Liquid Crystal Mixtures
Nematic Phase Stabilization: The rigid core and polar end-groups of this molecule contribute

to the intermolecular forces that lead to the parallel alignment of molecules characteristic of

the nematic phase.[6]

Dielectric Anisotropy: The strong dipole moment of the cyano group results in a large positive

dielectric anisotropy, which is essential for the switching of liquid crystals in an electric field.

Broadening Operating Temperature Range: It can be used as a component in eutectic

mixtures of liquid crystals to extend the temperature range over which the nematic phase is

stable.[6]

Potential in Other Areas
The unique combination of a fluorinated aromatic ring and a cyano group also makes this

compound a valuable building block in medicinal chemistry and drug development. Fluorine

substitution can enhance metabolic stability, binding affinity, and bioavailability of drug

candidates. The cyano group can act as a key pharmacophore or be chemically transformed

into other functional groups.
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Logical Relationship Diagram for Liquid Crystal
Application

Molecular Properties

Liquid Crystal Properties

4-Cyano-3-fluorophenyl
4-heptylbenzoate

Rod-like Shape Polar Groups (CN, F) Flexible Heptyl Chain

Nematic Phase Formation Positive Dielectric Anisotropy Wide Operating Temperature

Liquid Crystal Displays (LCDs)

Click to download full resolution via product page

Caption: Key molecular features and their contribution to liquid crystal applications.

Section 5: Safety and Handling
While a specific Safety Data Sheet (SDS) for 4-Cyano-3-fluorophenyl 4-heptylbenzoate is

not readily available, the safety profile of the closely related propyl analogue provides essential

guidance.[3]

GHS Hazard Classification (based on 4-Cyano-3-
fluorophenyl 4-propylbenzoate)

Pictograms:

Signal Word: Warning
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Hazard Statements:

H302: Harmful if swallowed.[3]

H312: Harmful in contact with skin.[3]

H332: Harmful if inhaled.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

Precautionary Statements and Handling
Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[8]

P264: Wash skin thoroughly after handling.[8]

P270: Do not eat, drink or smoke when using this product.[8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]

Response:

IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse

mouth.

IF ON SKIN: Wash with plenty of soap and water.

IF INHALED: Remove person to fresh air and keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Storage: Store in a well-ventilated place. Keep container tightly closed.

Disposal: Dispose of contents/container to an approved waste disposal plant.
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It is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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